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molecular formula C19H14ClF2NOS B8527107 2-{[(4-Chlorophenyl)sulfanyl](2,5-difluorophenyl)methyl}-3-methoxypyridine CAS No. 558462-74-1

2-{[(4-Chlorophenyl)sulfanyl](2,5-difluorophenyl)methyl}-3-methoxypyridine

Cat. No. B8527107
CAS RN: 558462-74-1
M. Wt: 377.8 g/mol
InChI Key: IFFKKLACVDYMQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07932271B2

Procedure details

After the 2-[(2,5-difluorophenyl)-hydroxymethyl]-3-methoxypyridine (251 mg, 1.0 mmol) obtained in Referential Example 9 was dissolved in thionyl chloride (2.0 ml), a catalytic amount of dimethylformamide was added to the resulting solution. The resulting mixture was stirred for 16 hours. The reaction mixture was concentrated under reduced pressure. To the residue was added dioxane, followed by further concentration. The residue thus obtained was dissolved in dimethylformamide (10 ml). To the resulting solution were added 4-chlorobenzenethiol (289 mg, 2.0 mmol) and potassium carbonate (1.10 g, 8.0 mmol) under a nitrogen atmosphere. The resulting mixture was stirred at 50° C. for 1 hour. After the reaction mixture was cooled to room temperature, diethyl ether (50 ml) was added thereto. The resulting mixture was washed with water and brine. The organic layer was dried over magnesium sulfate and concentrated under reduced pressure. The residue was subjected to silica gel chromatography (hexane:ethyl acetate=10:1) to give the title compound (256 mg, 58%) as an oil.
Name
2-[(2,5-difluorophenyl)-hydroxymethyl]-3-methoxypyridine
Quantity
251 mg
Type
reactant
Reaction Step One
Name
4-chlorobenzenethiol
Quantity
289 mg
Type
reactant
Reaction Step Two
Name
potassium carbonate
Quantity
1.1 g
Type
reactant
Reaction Step Two
Name
diethyl ether
Quantity
50 mL
Type
reactant
Reaction Step Three
Name
thionyl chloride
Quantity
2 mL
Type
solvent
Reaction Step Four
Name
dimethylformamide
Quantity
10 mL
Type
solvent
Reaction Step Five
Name
dimethylformamide
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
title compound
Yield
58%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:7]=[CH:6][C:5]([F:8])=[CH:4][C:3]=1[CH:9](O)[C:10]1[C:15]([O:16][CH3:17])=[CH:14][CH:13]=[CH:12][N:11]=1.[Cl:19][C:20]1[CH:25]=[CH:24][C:23]([SH:26])=[CH:22][CH:21]=1.C(=O)([O-])[O-].[K+].[K+].C(OCC)C>S(Cl)(Cl)=O.CN(C)C=O>[Cl:19][C:20]1[CH:25]=[CH:24][C:23]([S:26][CH:9]([C:3]2[CH:4]=[C:5]([F:8])[CH:6]=[CH:7][C:2]=2[F:1])[C:10]2[C:15]([O:16][CH3:17])=[CH:14][CH:13]=[CH:12][N:11]=2)=[CH:22][CH:21]=1 |f:2.3.4|

Inputs

Step One
Name
2-[(2,5-difluorophenyl)-hydroxymethyl]-3-methoxypyridine
Quantity
251 mg
Type
reactant
Smiles
FC1=C(C=C(C=C1)F)C(C1=NC=CC=C1OC)O
Step Two
Name
4-chlorobenzenethiol
Quantity
289 mg
Type
reactant
Smiles
ClC1=CC=C(C=C1)S
Name
potassium carbonate
Quantity
1.1 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Step Three
Name
diethyl ether
Quantity
50 mL
Type
reactant
Smiles
C(C)OCC
Step Four
Name
thionyl chloride
Quantity
2 mL
Type
solvent
Smiles
S(=O)(Cl)Cl
Step Five
Name
dimethylformamide
Quantity
10 mL
Type
solvent
Smiles
CN(C=O)C
Step Six
Name
dimethylformamide
Quantity
0 (± 1) mol
Type
solvent
Smiles
CN(C=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The resulting mixture was stirred for 16 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture was concentrated under reduced pressure
ADDITION
Type
ADDITION
Details
To the residue was added dioxane
CONCENTRATION
Type
CONCENTRATION
Details
followed by further concentration
CUSTOM
Type
CUSTOM
Details
The residue thus obtained
STIRRING
Type
STIRRING
Details
The resulting mixture was stirred at 50° C. for 1 hour
Duration
1 h
WASH
Type
WASH
Details
The resulting mixture was washed with water and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 16 h
Name
title compound
Type
product
Smiles
ClC1=CC=C(C=C1)SC(C1=NC=CC=C1OC)C1=C(C=CC(=C1)F)F
Measurements
Type Value Analysis
AMOUNT: MASS 256 mg
YIELD: PERCENTYIELD 58%
YIELD: CALCULATEDPERCENTYIELD 67.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.